![molecular formula C11H15F3N4O2 B6277502 3-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidine, trifluoroacetic acid CAS No. 2763776-15-2](/img/no-structure.png)
3-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidine, trifluoroacetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidine, trifluoroacetic acid is a useful research compound. Its molecular formula is C11H15F3N4O2 and its molecular weight is 292.3. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidine, trifluoroacetic acid' involves the synthesis of the azetidine ring and the subsequent attachment of the triazolopyridine moiety. The trifluoroacetic acid is added as a counterion during the final purification step.", "Starting Materials": [ "4-bromobutyric acid", "2-amino-5-chloropyridine", "sodium azide", "sodium hydride", "trifluoroacetic anhydride", "azetidine" ], "Reaction": [ "Step 1: Synthesis of 4-bromobutylamine by reacting 4-bromobutyric acid with sodium hydride and then adding 2-amino-5-chloropyridine to the reaction mixture.", "Step 2: Synthesis of the azetidine ring by reacting 4-bromobutylamine with azetidine in the presence of sodium hydride.", "Step 3: Synthesis of the triazolopyridine moiety by reacting 2-amino-5-chloropyridine with sodium azide and then heating the resulting azide with trifluoroacetic anhydride.", "Step 4: Attachment of the triazolopyridine moiety to the azetidine ring by reacting the azetidine intermediate from Step 2 with the triazolopyridine intermediate from Step 3.", "Step 5: Purification of the final product by adding trifluoroacetic acid to the reaction mixture and isolating the product as the trifluoroacetic acid salt." ] } | |
CAS RN |
2763776-15-2 |
Molecular Formula |
C11H15F3N4O2 |
Molecular Weight |
292.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.